(6-Methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: (6-methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine
• InChI: InChI=1S/C10H13NO2/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-3,5,9H,4,6,11H2,1H3
• InChI Key: VVEHFEUESVAJSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC(O2)CN)C=C1

Description

(6-Methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treatment of (±)-(6-methoxy-2,3-dihydro-1-benzofuran-2-yl)methyl 4-methylbenzenesulfonate (1.00 g, 2.99 mmol) with sodium azide (0.78 g, 11.96 mmol) generally according to the procedure described for Intermediate 98 afforded (±)-2-(azidomethyl)-6-methoxy-2,3-dihydro-1-benzofuran. Treatment of the azide with palladium on carbon (0.06 g, 10 wt. %) generally according to the procedure described for Example 1 gave 0.442 g (69%) of (±)-1-(6-methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine as a white solid, hydrochloride salt. mp >220° C.; Anal. calcd. for C10H13NO2HCl: C, 55.69; H, 6.54; N, 6.49. Found: C, 55.29; H, 6.48; N, 6.38.